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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B15554348

An In-depth Technical Guide to Vat Black 27 (C42H23N30e)

This technical guide provides a comprehensive analysis of Vat Black 27, a complex
anthraquinone dye. It is intended for researchers, scientists, and professionals in drug
development and related fields who require detailed information on its chemical and physical
properties, analytical methodologies, and relevant industrial processes.

Core Compound Information

Vat Black 27, also known as Vat Olive R or C.l. 69005, is a vat dye used primarily for dyeing
cellulosic fibers such as cotton, as well as for leather and silk.[1][2][3] Its high molecular weight
and complex structure contribute to its excellent fastness properties.[4]

Table 1: Chemical and Physical Properties of Vat Black 27
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Property Value Reference
Molecular Formula Ca2H23N306 [2]
Molecular Weight 665.65 g/mol [2]
CAS Number 2379-81-9 [2]
C.I. Number 69005 [2]
Appearance Black Powder [1]

Insoluble in water, acetone,
N ethanol, toluene, and xylene.
Solubility ) ) [1][4]
Slightly soluble in chloroform,

pyridine, and o-chlorophenol.

Red in concentrated sulfuric
Behavior in H2S0a4 acid, with a fluorescent olive- [1]

green precipitate upon dilution.

Reddish-brown in alkaline
Leuco Form Color solution; yellow-light brown in [1]

acidic solution.

Synthesis

The synthesis of Vat Black 27 involves a multi-step process typical for complex anthraquinone
dyes. While specific proprietary details may vary, a general synthetic pathway can be outlined.

Logical Workflow for Synthesis

The following diagram illustrates a plausible logical workflow for the synthesis of Vat Black 27,
based on general manufacturing methods for similar dyes.
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Caption: A logical workflow for the synthesis of Vat Black 27.

Experimental Protocols
Vat Dyeing Process for Cotton
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This protocol describes a typical laboratory procedure for dyeing cotton fabric with Vat Black
27.

Experimental Workflow for Vat Dyeing

Preparation of Dye Bath
(Vat Black 27, water, dispersing agent)

Vatting (Reduction)

Add NaOH and Sodium Hydrosulfite
Heat to 50-60°C

Formation of Soluble Leuco Form

Immersion of Cotton Fabric

Dyeing
(Maintain temperature, gradual addition of salt)

Oxidation
(Air or chemical oxidation, e.g., H202)

Soaping
(Washing with soap solution at high temperature)

Rinsing and Drying

Dyed Cotton Fabric

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b15554348?utm_src=pdf-body
https://www.benchchem.com/product/b15554348?utm_src=pdf-body
https://www.benchchem.com/product/b15554348?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Experimental workflow for the vat dyeing of cotton.

Methodology:

Preparation: A dye bath is prepared with the required amount of Vat Black 27 powder, a
dispersing agent, and water.

e Vatting: The dye is reduced to its soluble leuco form by adding sodium hydroxide (NaOH)
and sodium hydrosulfite (Na2S204) to the dye bath and heating to approximately 50-60°C.[2]

e Dyeing: The cotton material is immersed in the reduced dye bath. The temperature is
maintained, and a salt (e.g., NaCl) may be added incrementally to enhance dye uptake.

o Oxidation: After dyeing, the fabric is removed and the leuco dye is oxidized back to its
insoluble form within the fibers. This can be achieved by exposure to air or by using a
chemical oxidizing agent like hydrogen peroxide (H2032).[2]

e Soaping: The dyed fabric is washed with a hot soap solution to remove unfixed dye particles
and improve fastness properties.

Finishing: The fabric is thoroughly rinsed with water and dried.

Analytical Characterization

Table 2: Fastness Properties of Vat Black 27 on Cotton
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Fastness Test Grade (1-5, 5 being best) Reference
Light Fastness 7 [5]
Soaping Fastness (Fading) 4-5 [5]
Soaping Fastness (Staining) 5 [5]
Perspiration Fastness 4-5 [5]
Rubbing Fastness (Dry) 4-5 [5]
Rubbing Fastness (Wet) 4-5 [5]
Ironing Fastness 2 [5]
Chlorine Bleach Resistance 2 [5]
Oxygen Bleach Resistance 3-4 [5]

Logical Workflow for Analytical Characterization
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Sample Preparation

Vat Black 27 Sample

Dissolution in appropriate solvent
(e.g., conc. H2S0a for UV-Vis, Pyridine for TLC)
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Structural Elucidation and Purity Assessment
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Caption: A logical workflow for the analytical characterization of Vat Black 27.

3.2.1. UV-Visible Spectroscopy (Expected)

¢ Objective: To determine the absorption spectrum.
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e Protocol: A dilute solution of Vat Black 27 is prepared in concentrated sulfuric acid. The UV-
Vis spectrum is recorded over a range of 200-800 nm.

o Expected Data: As a black dye, Vat Black 27 is expected to show broad absorption across
the entire visible spectrum (400-700 nm).

3.2.2. Fourier-Transform Infrared (FT-IR) Spectroscopy (Expected)

» Objective: To identify key functional groups.

e Protocol: An FT-IR spectrum of the solid powder is obtained using a KBr pellet or an ATR
accessory.

o Expected Data:

o ~3300 cm~1: N-H stretching (from amide groups).

o ~1670-1630 cm~*: C=0 stretching (from quinone and amide carbonyls).

o ~1600-1450 cm~1: C=C stretching (from aromatic rings).

o ~1300-1200 cm~1: C-N stretching.

3.2.3. Thin Layer Chromatography (TLC)

o Objective: To assess purity and identify components.

e Protocol: A solution of Vat Black 27 in a suitable solvent (e.g., pyridine) is spotted on a silica
gel TLC plate. The plate is developed in an appropriate eluent system.

o Data Analysis: The Retention Factor (Rf) values of the spots are calculated to assess the
purity of the dye.

3.2.4. High-Performance Liquid Chromatography (HPLC)

o Objective: For quantitative analysis and separation of impurities.
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e Protocol: A reverse-phase HPLC method can be developed using a C18 column. The mobile
phase would likely consist of a gradient of an aqueous buffer and an organic solvent like
acetonitrile or methanol.

o Data Analysis: The retention time and peak area are used for identification and
guantification.

Conclusion

Vat Black 27 (C42H23N30e) is a commercially important dye with robust performance
characteristics. This guide has provided an overview of its chemical and physical properties,
along with generalized experimental protocols for its application and analysis. The provided
workflows and data tables serve as a valuable resource for researchers and scientists working
with this complex organic molecule. Further research could focus on obtaining high-resolution
spectroscopic data to fully elucidate its structure and on developing more sustainable dyeing
and analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. textilecoach.net [textilecoach.net]
e 2. Vat Dyeing Process of Cotton [textilepad.com]
o 3.researchgate.net [researchgate.net]

e 4. China The most cost-effective Vat Black 27 For Dyeing polyester-mixed cotton cloth
manufacturers and suppliers | YANHUI DYES [yanhuidye.com]

e 5. Vat Black 27 - Vat Olive R - Vat Olive 2G from Emperor Chem [emperordye.com]

 To cite this document: BenchChem. [Vat Black 27 molecular formula C42H23N306 analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554348#vat-black-27-molecular-formula-
c42h23n306-analysis]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15554348?utm_src=pdf-body
https://www.benchchem.com/product/b15554348?utm_src=pdf-custom-synthesis
https://www.textilecoach.net/post/dyeing-of-cotton-material-with-vat-dyes-lab-manual
https://www.textilepad.com/2022/05/vat-dyeing-process-of-cotton.html?m=1
https://www.researchgate.net/publication/334347893_Analytical_methods_for_determination_of_anthraquinone_dyes_in_historical_textiles_A_review
https://www.yanhuidye.com/the-most-cost-effective-vat-black-27-for-dyeing-polyester-mixed-cotton-cloth-product/
https://www.yanhuidye.com/the-most-cost-effective-vat-black-27-for-dyeing-polyester-mixed-cotton-cloth-product/
https://emperordye.com/tds/vat-black-27.html
https://www.benchchem.com/product/b15554348#vat-black-27-molecular-formula-c42h23n3o6-analysis
https://www.benchchem.com/product/b15554348#vat-black-27-molecular-formula-c42h23n3o6-analysis
https://www.benchchem.com/product/b15554348#vat-black-27-molecular-formula-c42h23n3o6-analysis
https://www.benchchem.com/product/b15554348#vat-black-27-molecular-formula-c42h23n3o6-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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